5-chloro-4-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one

• Molecular Formula: C19H25ClN4O2
• Molecular Weight: 376.9 g/mol
• IUPAC Name: 5-chloro-4-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C19H25ClN4O2/c1-18(2,3)12-7-11(8-13(16(12)25)19(4,5)6)9-21-23-14-10-22-24-17(26)15(14)20/h7-10,21H,1-6H3,(H2,23,24,26)
• InChI Key: ORGNPPZQOZHMIU-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)C1=CC(=CNNC2=C(C(=O)NN=C2)Cl)C=C(C1=O)C(C)(C)C

Description

5-chloro-4-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique structure and properties, which make it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of 5-chloro-4-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one is not fully understood. However, it is believed that the compound exerts its effects by inhibiting certain enzymes or proteins that are involved in disease processes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. Studies have shown that this compound can affect various biochemical pathways and physiological processes in the body. For example, it has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-4-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one in lab experiments is its unique structure and properties. This compound has a high degree of selectivity and potency, which makes it an attractive candidate for various research studies. However, one of the limitations of using this compound is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several future directions for research on 5-chloro-4-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one. One area of interest is the development of new and improved synthesis methods that are more efficient and cost-effective. Another area of interest is the investigation of the compound's potential use in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular disease. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to identify any potential side effects or limitations in its use.

Synthesis Methods

The synthesis of 5-chloro-4-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of the starting material, which is then subjected to a series of chemical reactions to produce the final product. The exact details of the synthesis method are beyond the scope of this paper but can be found in various research articles.

Scientific Research Applications

The scientific research applications of 5-chloro-4-[2-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one are vast and diverse. This compound has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation. It has also been investigated for its antimicrobial and antifungal properties.